4-bromo-N-[(2-hydroxy-5-methylphenyl)carbamothioyl]benzamide

• IUPAC Name: 4-bromo-N-[(2-hydroxy-5-methylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C15H13BrN2O2S/c1-9-2-7-13(19)12(8-9)17-15(21)18-14(20)10-3-5-11(16)6-4-10/h2-8,19H,1H3,(H2,17,18,20,21)
• InChI Key: YQLGEJJDHVTPJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)NC(=S)NC(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C15H13BrN2O2S
• Molecular Weight: 365.2 g/mol

Description

4-bromo-N-[(2-hydroxy-5-methylphenyl)carbamothioyl]benzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a bromine atom at the 4-position of the benzamide ring and a carbamothioyl group attached to the nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-bromo-N-[(2-hydroxy-5-methylphenyl)carbamothioyl]benzamide typically involves the reaction of 4-bromobenzoyl chloride with 2-hydroxy-5-methylphenylthiourea. The reaction is carried out in the presence of a base, such as triethylamine, in an organic solvent like dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography to obtain the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

4-bromo-N-[(2-hydroxy-5-methylphenyl)carbamothioyl]benzamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group.

Reduction: The bromine atom can be reduced to a hydrogen atom.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst.

Substitution: Nucleophiles like sodium azide (NaN3) or sodium thiolate (NaSR) in polar solvents.

Major Products Formed

Oxidation: Formation of 4-bromo-N-[(2-hydroxy-5-methylphenyl)carbamoyl]benzamide.

Reduction: Formation of N-[(2-hydroxy-5-methylphenyl)carbamothioyl]benzamide.

Substitution: Formation of various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

4-bromo-N-[(2-hydroxy-5-methylphenyl)carbamothioyl]benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the development of new materials or as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 4-bromo-N-[(2-hydroxy-5-methylphenyl)carbamothioyl]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to the active site of an enzyme, inhibiting its activity, or it may interact with a receptor, modulating its signaling pathways. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-bromo-N-(2-methylphenyl)benzamide
• 4-hydroxy-N-(4-methylphenyl)benzamide
• 4-hydroxy-N-(2-methoxyphenyl)benzamide

Uniqueness

4-bromo-N-[(2-hydroxy-5-methylphenyl)carbamothioyl]benzamide is unique due to the presence of both a bromine atom and a carbamothioyl group, which confer distinct chemical and biological properties. The combination of these functional groups allows for specific interactions with molecular targets, making it a valuable compound for research and development in various fields.